molecular formula C7H6N2S B8663305 7-Vinylimidazo[5,1-b]thiazole

7-Vinylimidazo[5,1-b]thiazole

Cat. No.: B8663305
M. Wt: 150.20 g/mol
InChI Key: ALBZTCVYVRGFQN-UHFFFAOYSA-N
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Description

7-Vinylimidazo[5,1-b]thiazole is a useful research compound. Its molecular formula is C7H6N2S and its molecular weight is 150.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6N2S

Molecular Weight

150.20 g/mol

IUPAC Name

7-ethenylimidazo[5,1-b][1,3]thiazole

InChI

InChI=1S/C7H6N2S/c1-2-6-7-9(5-8-6)3-4-10-7/h2-5H,1H2

InChI Key

ALBZTCVYVRGFQN-UHFFFAOYSA-N

Canonical SMILES

C=CC1=C2N(C=CS2)C=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.0 g of 7-iodoimidazo[5,1-b]thiazole in 40 ml of NMP were added under the atmosphere of argon 550 mg of tris(dibenzilideneacetone) dipalladium, 558 mg of tri-2-furyl phosphine, and 6.42 ml of tri-n-butylvinyltin, and the mixture was reacted at 70° C. for 1.5 hours, and at 80° C. for 2 hours. The reaction mixture was poured into a mixture of 50 ml of a saturated aqueous sodium hydrogen carbonate solution and 50 ml of a saturated saline, and extracted two times with 200 ml of ethyl acetate. The organic layers were combined, washed three times with 200 ml of saline, dried over anhydrous magnesium sulfate, and the solvent was removed under reduced pressure. The residue thus obtained was purified by column chromatography on silica gel (dichloromethane:ethyl acetate=15:1) to give 7-vinylimidazo[5,1-b]thiazole in an amount of 1.99 g.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
558 mg
Type
reactant
Reaction Step One
Quantity
6.42 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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